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Compound of Interest

Compound Name: 2-bromo-N-phenylaniline

Cat. No.: B1276325 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 2-bromo-N-phenylaniline

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is a synthesis of publicly available safety data. Always

refer to the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical and perform a thorough risk assessment for your specific use case.

Executive Summary
2-bromo-N-phenylaniline is an aromatic amine with applications in chemical synthesis. Due to

its structural characteristics, it is classified as a hazardous substance requiring stringent safety

protocols. This guide provides a comprehensive overview of its known hazards, safe handling

procedures, personal protective equipment (PPE) recommendations, emergency measures,

and disposal guidelines. The primary hazards associated with this compound include acute

toxicity if swallowed, inhaled, or in contact with skin, and the potential for organ damage

through prolonged or repeated exposure.[1][2] It is also recognized as being very toxic to

aquatic life with long-lasting effects.[1] Adherence to the protocols outlined in this document is

critical to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Classification
2-bromo-N-phenylaniline is classified as a hazardous chemical under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary health

hazards are acute toxicity and target organ toxicity with repeated exposure.[1][3]
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GHS Classification Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[1][2][3]

Acute Toxicity, Inhalation

(dust/mist)
3 H331: Toxic if inhaled.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][2][4]

Hazardous to the Aquatic

Environment, Short-Term

(Acute)

1
H400: Very toxic to aquatic life.

[1]

Hazardous to the Aquatic

Environment, Long-Term

(Chronic)

1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Signal Word: Danger[1][3]

Hazard Pictograms:

alt text

Skull and Crossbones: Indicates acute toxicity (fatal or toxic).

Health Hazard: Indicates specific target organ toxicity.

Environment: Indicates hazards to the aquatic environment.

Toxicological and Physical Properties
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While comprehensive toxicological data for 2-bromo-N-phenylaniline is not thoroughly

investigated, information from supplier SDSs and data for related aromatic amines provide

critical insights into its potential effects. Absorption into the body can lead to the formation of

methemoglobin, causing cyanosis (blue discoloration of the blood), which may be delayed by 2

to 4 hours. General effects of aromatic amines can include headache, cardiac dysrhythmia, a

drop in blood pressure, and spasms.[1] There is also a danger of cumulative effects.[1]

Quantitative Toxicological Data

Test Species Route Value Remarks

LD50 Rat Oral 456 mg/kg (RTECS)

LD50 Rat Dermal 536 mg/kg (External MSDS)

Acute Tox. Est. - Inhalation
0.6 mg/l (4 h,

dust/mist)

(Expert

judgment)

Physical and Chemical Properties

Property Value Reference(s)

Molecular Formula C₁₂H₁₀BrN [2]

Molecular Weight 172.02 g/mol [2][3]

Appearance
Solidified mass or fragments,

Light brown
[5]

Melting Point 24 - 28 °C [5][6]

Boiling Point 229 °C [5][6]

Density 1.52 g/mL at 25 °C [5][6]

Flash Point 110 °C (closed cup) [5]

Water Solubility Insoluble [6]

log Pow (Octanol/Water) 2.11 [3][5]
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Note: No specific experimental protocols for the LD50 studies were provided in the reviewed

safety data sheets.

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of 2-bromo-N-phenylaniline requires a combination of engineering controls,

administrative controls, and appropriate personal protective equipment.

Engineering Controls
Ventilation: Always handle this substance within a certified chemical fume hood to minimize

inhalation exposure.[4][7] Provide appropriate exhaust ventilation at places where dust is

formed.[3][5]

Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and

in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent skin, eye, and respiratory exposure.
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Body Part Recommended Protection Standards/Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a risk of

splashing.[3][9]

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[3][7][10]

Skin

Gloves: Chemical-resistant

gloves (e.g., nitrile rubber)

must be worn. Inspect gloves

for any signs of degradation or

puncture before use and use

proper glove removal

technique.[3][7] Clothing: Wear

a long-sleeved laboratory coat.

A complete suit protecting

against chemicals may be

necessary depending on the

scale of work.[3][7]

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[5]

Respiratory

For operations that may

generate dust, a

NIOSH/MSHA-approved air-

purifying respirator with an

appropriate particulate filter

(e.g., N95 or P1) is necessary

if engineering controls are

insufficient.[5] For higher-risk

scenarios, a full-face particle

respirator or a full-face

supplied-air respirator may be

required.[5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[7][10]

General Hygiene and Handling Practices
Avoid contact with skin, eyes, and clothing.[3][5][11]
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Do not breathe dust or substance/mixture.[4]

Wash hands and face thoroughly after handling.[12]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2][12]

Immediately change contaminated clothing and wash it before reuse.[2]

Apply preventive skin protection.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency. First aiders must

protect themselves. Always show the Safety Data Sheet to the attending physician.[3][4]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration.[3][4] Call a POISON

CENTER or doctor immediately.[1][12]

Skin Contact

Immediately take off all contaminated clothing.

[1][2] Wash the affected area with plenty of soap

and water for at least 15 minutes.[4][5][12] Call

a POISON CENTER or doctor immediately as

the substance is toxic in contact with skin.[1][12]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[4][5][12]

Remove contact lenses, if present and easy to

do.[1][12] Continue rinsing and consult a

physician or ophthalmologist.[1][5]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[3][5][12] Never give anything by mouth to

an unconscious person.[3][5] Call a POISON

CENTER or doctor immediately if you feel

unwell.[4][12]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[3][4] Wear appropriate PPE,

including respiratory protection.[3] Avoid dust formation and do not breathe the dust.[3]

Environmental Precautions: Prevent the product from entering drains, surface water, or the

sanitary sewer system as it is very toxic to aquatic life.[1][3][4]

Containment and Cleanup: Cover drains.[1] Carefully sweep up or vacuum the spilled

material without creating dust.[3][5] Collect the material into a suitable, closed, and labeled

container for disposal.[3][5][12] Clean the affected area thoroughly.

Storage and Disposal
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Storage
Store in a cool, dry, and well-ventilated place.[1][5]

Keep containers tightly closed.[5][12]

The substance is light and air-sensitive; store under an inert gas.[1]

Store locked up or in an area accessible only to qualified or authorized persons.[1][4]

Keep away from incompatible materials such as acids, acid chlorides, acid anhydrides, and

strong oxidizing agents.[4][5]

Disposal
Disposal of 2-bromo-N-phenylaniline and its containers must be in accordance with all

applicable federal, state, and local regulations.[12]

Contact a licensed professional waste disposal service.[3][5] One method is to dissolve or

mix the material with a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[3][5]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Visual Guides
Emergency Response Workflow
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Exposure Occurs

Immediate Actions

Medical Response

Inhalation, Skin/Eye Contact, or Ingestion

Remove Victim from Source

1. Scene Safety

Evacuate Area
(If necessary)

Administer First Aid
(See Section 5.1)

2. Decontaminate

Call POISON CENTER
or Doctor Immediately

3. Seek Help

Provide SDS to
Medical Personnel
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Caption: Workflow for emergency response to chemical exposure.
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Elimination
(Not Feasible)

Substitution
(Use less hazardous chemical)

Engineering Controls
• Chemical Fume Hood

• Local Exhaust Ventilation

Most Effective

Administrative Controls
• Safe Work Practices (SOPs)

• Training
• Restricted Access

Personal Protective Equipment
• Respirator

• Gloves
• Goggles / Face Shield

• Lab Coat

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing chemical exposure risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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